Cas no 57367-54-1 (4-Methoxy-4-oxo-3-(triphenylphosphoranylidene)-butanoic acid)

• Product Name: 4-Methoxy-4-oxo-3-(triphenylphosphoranylidene)-butanoic acid
• CAS No: 57367-54-1
• MF: C₂₃H₂₁O₄P
• MW: 392.384207487106
• CID: 946891
• PubChem ID: 10363087
• Update Time: 2025-04-19

4-Methoxy-4-oxo-3-(triphenylphosphoranylidene)-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-4-oxo-3-(triphenylphosphoranylidene)-butanoic acid
• 4-methoxy-4-oxo-3-(triphenyl-λ⁵-phosphanylidene)butanoic acid
• 2-carboxy-1-methoxycarbonylethylidenetriphenylphosphorane
• 2-carboxy-1-methoxycarbonylethyltriphenylphosphorane
• 57367-54-1
• HNMTZWXMFCUEMQ-UHFFFAOYSA-N
• DTXSID70438755
• SCHEMBL1915303
• DB-397111
• 4-methoxy-4-oxo-3-(triphenylphosphoranylidene)butanoic acid

• Inchi： 1S/C23H21O4P/c1-27-23(26)21(17-22(24)25)28(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16H,17H2,1H3,(H,24,25)
• InChI Key： HNMTZWXMFCUEMQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 392.11800
• Monoisotopic Mass: 392.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 73.41000
• LogP: 2.80060